Cas no 1903422-62-7 (trans-1-[(tert-butoxy)carbonyl]-3-fluoropiperidine-4-carboxylic acid)

• Product Name: trans-1-[(tert-butoxy)carbonyl]-3-fluoropiperidine-4-carboxylic acid
• CAS No: 1903422-62-7
• MF: C₁₁H₁₈FNO₄
• MW: 247.263327121735
• MDL: MFCD28016233
• CID: 5162720
• PubChem ID: 86335722
• Update Time: 2026-03-04

trans-1-[(tert-butoxy)carbonyl]-3-fluoropiperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rel-(3S,4S)-1-(tert-Butoxycarbonyl)-3-fluoropiperidine-4-carboxylic acid
• 1,4-Piperidinedicarboxylic acid, 3-fluoro-, 1-(1,1-dimethylethyl) ester, (3R,4R)-rel-
• trans-1-[(tert-butoxy)carbonyl]-3-fluoropiperidine-4-carboxylic acid
• trans-1-Boc-3-fluoropiperidine-4-carboxylic acid
• trans-1-(tert-Butoxycarbonyl)-3-fluoropiperidine-4-carboxylic acid
• CS-0310473
• SCHEMBL26111248
• 1903422-62-7
• (3,4)-Trans-1-(tert-butoxycarbonyl)-3-fluoropiperidine-4-carboxylic acid
• (3S,4S)-1-Boc-3-fluoro-piperidine-4-carboxylic acid
• AS-83504
• P21124
• (3S,4S)-1-tert-butoxycarbonyl-3-fluoro-piperidine-4-carboxylic acid
• 2306253-46-1
• MFCD28016233
• (3S,4S)-1-(tert-butoxycarbonyl)-3-fluoropiperidine-4-carboxylic acid
• trans-1-[(t-Butoxy)carbonyl]-3-fluoropiperidine-4-carboxylic acid
• (3S,4S)-3-fluoro-1-[(2-methylpropan-2-yl)oxycarbonyl]piperidine-4-carboxylic acid

• MDL： MFCD28016233
• Inchi： 1S/C11H18FNO4/c1-11(2,3)17-10(16)13-5-4-7(9(14)15)8(12)6-13/h7-8H,4-6H2,1-3H3,(H,14,15)/t7-,8-/m0/s1
• InChI Key： VAXFBQGBIHPZCF-YUMQZZPRSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CC[C@H](C(O)=O)[C@@H](F)C1

Computed Properties

• Exact Mass: 247.12198622g/mol
• Monoisotopic Mass: 247.12198622g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 66.8Ų

Additional information on trans-1-[(tert-butoxy)carbonyl]-3-fluoropiperidine-4-carboxylic acid

Recent Advances in the Application of trans-1-[(tert-butoxy)carbonyl]-3-fluoropiperidine-4-carboxylic acid (CAS: 1903422-62-7) in Chemical Biology and Pharmaceutical Research

The compound trans-1-[(tert-butoxy)carbonyl]-3-fluoropiperidine-4-carboxylic acid (CAS: 1903422-62-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This fluorinated piperidine derivative serves as a versatile building block in the synthesis of bioactive molecules, particularly in the development of novel drug candidates targeting central nervous system (CNS) disorders and infectious diseases. Its unique structural features, including the fluorine substitution and the tert-butoxycarbonyl (Boc) protecting group, make it an attractive intermediate for medicinal chemistry applications.

Recent studies have highlighted the role of this compound in the synthesis of potent protease inhibitors and modulators of neurotransmitter receptors. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its utility in the development of selective serotonin reuptake inhibitors (SSRIs) with improved blood-brain barrier permeability. The fluorine atom at the 3-position of the piperidine ring was found to significantly enhance binding affinity to target proteins while maintaining favorable pharmacokinetic properties.

In the context of synthetic methodology, several research groups have reported optimized protocols for the preparation and subsequent transformations of trans-1-[(tert-butoxy)carbonyl]-3-fluoropiperidine-4-carboxylic acid. A notable advancement came from a 2024 study published in Organic Process Research & Development, which described a scalable, enantioselective synthesis route with excellent yield (85%) and purity (>99%). This development addresses previous challenges in large-scale production and has important implications for industrial applications.

The compound's potential in drug discovery extends to emerging therapeutic areas. Recent preclinical studies have explored its incorporation into novel antiviral agents, particularly against RNA viruses. The fluorinated piperidine scaffold has shown promise in inhibiting viral polymerases, with preliminary data suggesting broad-spectrum activity. These findings were presented at the 2024 International Conference on Antiviral Research and are currently under peer review for publication.

From a structural perspective, computational chemistry analyses have provided insights into the conformational preferences of trans-1-[(tert-butoxy)carbonyl]-3-fluoropiperidine-4-carboxylic acid and its derivatives. Molecular dynamics simulations reveal that the fluorine substitution induces specific torsional angles that favor bioactive conformations when incorporated into larger pharmacophores. These computational studies, combined with X-ray crystallographic data, are guiding rational drug design efforts across multiple pharmaceutical companies.

Looking forward, the compound's applications appear poised for expansion. Current research directions include its use in the development of positron emission tomography (PET) tracers for neuroimaging, leveraging the fluorine-18 isotope for radiolabeling. Additionally, its potential as a chiral auxiliary in asymmetric synthesis is being actively investigated, which could open new avenues in catalytic methodology development. The versatility of trans-1-[(tert-butoxy)carbonyl]-3-fluoropiperidine-4-carboxylic acid ensures its continued relevance in cutting-edge pharmaceutical research.